N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-3-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-3-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C18H15N5OS/c1-22(10-17-21-15-7-2-3-8-16(15)25-17)18(24)13-5-4-6-14(9-13)23-11-19-20-12-23/h2-9,11-12H,10H2,1H3
• InChI Key: ADCIBYZFCLKCJV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC2=CC=CC=C2S1)C(=O)C3=CC(=CC=C3)N4C=NN=C4
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-3-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Kinase Inhibition for Cancer Therapy : Derivatives of benzothiazole have been identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase, which plays a significant role in tumor angiogenesis and metastasis. These compounds show promise in treating various cancers, as evidenced by their efficacy in human lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

• Supramolecular Gelators : N-(thiazol-2-yl) benzamide derivatives, closely related to the compound , have been explored as supramolecular gelators. These compounds demonstrate unique gelation behavior with various solvents, indicating potential applications in drug delivery systems and material science (Yadav & Ballabh, 2020).

• Corrosion Inhibition : Benzothiazole derivatives have been studied for their corrosion inhibiting effect on steel in acidic environments. Their high inhibition efficiencies and the ability to adsorb onto surfaces make them suitable for applications in materials protection and maintenance (Hu et al., 2016).

• Diuretic Activity : Certain benzothiazole derivatives have been synthesized and evaluated for their diuretic activity, offering potential applications in treating conditions like hypertension or heart failure (Yar & Ansari, 2009).

• Antimicrobial Properties : Benzimidazole and benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. These compounds could potentially be developed into new antimicrobial agents (Sethi et al., 2016).

• Photo-Physical Studies : The photo-physical properties of certain benzothiazole derivatives have been studied, highlighting their potential in developing fluorescent materials for various applications (Padalkar et al., 2011).

Future Directions

Given the biological activity of many benzothiazole and triazole derivatives, this compound could be of interest in the development of new pharmaceuticals. Further studies would be needed to determine its exact biological activity and potential therapeutic uses.